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Compound of Interest

Compound Name: C20H18FN302S2
Cat. No.: B12138372
Get Quote

Executive Summary & Compound Profile

The compound C20H1sFN302S2 represents a class of bioactive small molecules, typically
characterized by a thiazole or benzothiazole core linked to a fluorophenyl moiety via an
acetamide or thio-ether bridge. These scaffolds are frequently identified in high-throughput
screens (HTS) for kinase inhibition (e.g., Raf/MEK pathways) or protein aggregation modulation
(AB/Tau).

Distinguishing this specific formula from its analogs is critical during Hit-to-Lead (H2L)
optimization, where the position of the fluorine atom and the oxidation state of the sulfur
centers drastically alter potency and metabolic stability.

Target Compound Specification
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Feature Specification

Formula C20H18FN302S2

Molecular Weight 415.51 g/mol

Key Motifs Fluorophenyl group, Thiazole/Benzothiazole

core, Thioether (-S-), Amide (-CONH-)

Des-fluoro analogs (M-18), Sulfoxides (M+16),
Regioisomers (Ortho/Meta/Para-F)

Common Confusion

Structural Analogs & Differentiation Strategy

To validate the identity of C20H1sFN302S2, one must rule out three primary categories of
"imposters” that often co-elute or share similar physicochemical properties.

Comparative Analysis Table

Chemical . . .
Analog Class . Mass Shift (ADa) Key Differentiator
Difference
Target 1°F NMR Signal (-110
Reference Standard 0
(C20H18FN30:2S2) to -120 ppm)
Loss of 1°F signal; *H
Des-fluoro Analog H replaces F -18.0 NMR aromatic
integration change
) ) o HPLC RT shift (more
Sulfoxide Impurity S - S=0 oxidation +16.0
polar); Mass +16
1H-1°F Coupling
Regioisomer (o/m/p) F position shift 0 Constants (
)
Isotopic Pattern (3°Cl/
Chloro-Analog Cl replaces F +16.5

37 Cl 3 :1 ratio)

Analytical Workflow (Decision Tree)
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The following logic gate ensures the rigorous identification of the target compound, preventing

false positives in biological assays.

Sample: C20H18FN302S2 Candidate

Step 1: HRMS (ESI+)

:

m/z = 416.08 [M+H]+?

Yes

Check Isotope Pattern

No Cl/Br pattern

Step 2: 19F NMR

Signal Detected

Step 3: 1H NMR Coupling No Signal (Des-fluoro)

Correct Splitting \Wrong Isomer

Reject / Re-purify

Confirmed Identity

Cl/Br detected

Click to download full resolution via product page

No (e.g. 398, 432)
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Caption: Analytical decision tree for validating C20H1sFN30O2S:2 integrity against common
structural analogs.

Detailed Experimental Protocols
Protocol A: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm elemental composition and rule out halogen exchange (F vs Cl).

Instrument: Q-TOF or Orbitrap MS coupled to UHPLC.

Solvent System:

o Mobile Phase A: Water + 0.1% Formic Acid.

o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Method: Linear gradient 5% B to 95% B over 5 minutes.

Acceptance Criteria:
o Monoisotopic Mass: 416.0882 Da ([M+H]*).
o Mass Error: <5 ppm.

o Isotopic Pattern: Absence of 3’Cl (M+2) peak at ~33% intensity. If M+2 is <5% of M, the
presence of Sulfur (S2) is confirmed (3*S contribution), but Chlorine is ruled out.

Protocol B: *°F NMR Regiochemistry Determination

Objective: Distinguish between ortho-, meta-, and para- fluoro isomers, which have identical

masses.
o Sample Prep: Dissolve 5 mg of compound in 600 pL DMSO-ds.
e Acquisition:

o Run proton-decoupled *°F NMR (typically 376 MHz).
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o Run 'H NMR (400 MHz or higher).

e Analysis:
o Chemical Shift: Fluorine on a phenyl ring typically appears between -100 and -130 ppm.
o Coupling Analysis (*H NMR):

» Para-F: Look for a triplet of triplets or complex multiplet; aromatic protons often show a
distinct AA'BB'X system (where X is F).

» Meta-F: Look for a distinct doublet of doublets (
Hz).

» Ortho-F: Significant downfield shift of the adjacent proton due to the anisotropic effect.

Protocol C: Sulfoxide Detection (HPLC)

Objective: Detect oxidation of the thioether linkage (-S-), a common degradation pathway for

this formula.
e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 um).
o Detection: UV at 254 nm and 280 nm.
e Observation:
o Parent (C20H18FN302S2): Elutes later (more lipophilic, LogP ~4.5).

o Sulfoxide (C20H18FN303S2): Elutes significantly earlier (shift of 1-2 minutes) due to
increased polarity of the S=0O bond.

o Sulfone (C20H18FN304S2): Elutes slightly earlier than sulfoxide.

Mechanistic Context: Why Differentiation Matters

In drug development, the specific arrangement of the C20H1sFN302S:2 scaffold dictates its
binding mode. For example, in kinase inhibitors (e.g., Type Il inhibitors), the fluorophenyl tail
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often occupies a hydrophobic back-pocket.

e Fluorine Position: A shift from para to meta can reduce potency by >100-fold due to steric
clashes with the gatekeeper residue.

o Thioether Oxidation: Unintentional oxidation to sulfoxide (S=0) introduces chirality (sulfur
center) and alters the hydrogen bond acceptor/donor profile, potentially abolishing activity or
creating off-target toxicity.

Sulfoxide Analog
(Chiral Mixture)

Metabolic/Storage Altered Geometry _ (RS C e,
Air/Peroxides Oxidation g (Steric Clash)

Target Binding
(e.g., Kinase Pocket)

C20H18FN302S2
(Active Thioether)

High Affinity

Click to download full resolution via product page

Caption: Impact of thioether oxidation on the bioactivity of C20H1sFN302S2 scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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